Cas no 1357103-65-1 (4,6-Dibromo-2-fluoro-3-methylphenol)

• Product Name: 4,6-Dibromo-2-fluoro-3-methylphenol
• CAS No: 1357103-65-1
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• MDL: MFCD31567220
• CID: 4590076
• Update Time: 2025-06-08

4,6-Dibromo-2-fluoro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-fluoro-3-methylphenol
• 4,6-Dibromo-2-fluoro-3-methylbenzene

• MDL： MFCD31567220
• Inchi： 1S/C7H5Br2FO/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
• InChI Key： KGTWYRXZVLUKSN-UHFFFAOYSA-N
• SMILES： C1(O)=C(Br)C=C(Br)C(C)=C1F

Additional information on 4,6-Dibromo-2-fluoro-3-methylphenol

Professional Introduction to 4,6-Dibromo-2-fluoro-3-methylphenol (CAS No. 1357103-65-1)

4,6-Dibromo-2-fluoro-3-methylphenol (CAS No. 1357103-65-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique bromine and fluorine substituents, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this phenolic derivative contribute to its potential applications in the development of novel therapeutic agents.

The molecular structure of 4,6-Dibromo-2-fluoro-3-methylphenol consists of a benzene ring substituted with bromine atoms at the 4th and 6th positions, a fluorine atom at the 2nd position, and a methyl group at the 3rd position. This specific arrangement imparts unique reactivity and functionalization possibilities, making it a versatile building block for synthetic chemists. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological properties of halogenated aromatic compounds. The halogen atoms in 4,6-Dibromo-2-fluoro-3-methylphenol not only influence its electronic distribution but also play a crucial role in modulating biological activity. Studies have demonstrated that such halogenated phenols can exhibit potent interactions with biological targets, including enzymes and receptors, which are essential for drug development.

One of the most compelling aspects of 4,6-Dibromo-2-fluoro-3-methylphenol is its potential application in the synthesis of antiviral and anticancer agents. The bromine and fluorine substituents can be selectively modified or removed through various chemical transformations, allowing for the generation of diverse analogues with tailored biological activities. For instance, recent research has shown that derivatives of this compound exhibit inhibitory effects on viral proteases and kinases, making them promising candidates for antiviral drug discovery.

The role of fluorine in medicinal chemistry is well-documented, with its ability to enhance metabolic stability and binding affinity. In the context of 4,6-Dibromo-2-fluoro-3-methylphenol, the fluorine atom at the 2-position contributes to these desirable properties. Additionally, the bromine atoms provide handles for further functionalization, enabling chemists to explore new chemical space for drug development. This dual functionality makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

The synthesis of 4,6-Dibromo-2-fluoro-3-methylphenol typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine and fluorine substituents is often achieved through halogenation reactions or nucleophilic aromatic substitutions. These synthetic strategies highlight the compound's importance as a key intermediate in pharmaceutical manufacturing.

In conclusion, 4,6-Dibromo-2-fluoro-3-methylphenol (CAS No. 1357103-65-1) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for the synthesis of bioactive molecules. As research continues to uncover new applications for halogenated aromatic compounds, this phenolic derivative is poised to play a crucial role in the development of next-generation therapeutic agents.